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Abstract
N-Allylmethylamine, with the Chemical Abstracts Service (CAS) number 627-37-2, is a

versatile secondary amine that serves as a valuable building block in organic synthesis.[1][2]

Its unique structure, featuring both a reactive allyl group and a methylamine moiety, allows for

its participation in a wide array of chemical transformations. This technical guide provides an in-

depth overview of the chemical and physical properties, synthesis, reactivity, and key

applications of N-Allylmethylamine, with a focus on its role in polymer science and as an

intermediate in the synthesis of pharmacologically active compounds. Detailed experimental

protocols and spectroscopic data are presented to support further research and development.

Chemical and Physical Properties
N-Allylmethylamine is a colorless to light yellow liquid with a characteristic amine odor.[2][3] It

is miscible with water and is classified as a highly flammable and toxic substance.[1][3][4] A

summary of its key quantitative properties is provided in Table 1.

Table 1: Quantitative Physicochemical and Spectroscopic Data for N-Allylmethylamine
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Property Value Reference(s)

Molecular Formula C₄H₉N [3][4][5]

Molecular Weight 71.12 g/mol [1][3][5]

Boiling Point 64-66 °C (lit.) [3][5][6]

Density 0.741 g/mL at 25 °C (lit.) [3][5][6]

Refractive Index (n20/D) 1.412 (lit.) [3][5]

Flash Point -19 °F (-28 °C) [1][3]

Water Solubility Miscible [3][4]

pKa 9.88 ± 0.10 (Predicted) [3][4]

¹H NMR (CDCl₃, ppm)

δ 5.88-5.75 (m, 1H), 5.17-5.07

(m, 2H), 3.19 (d, J=6.4 Hz,

2H), 2.37 (s, 3H), 1.35 (s, 1H)

[3]

¹³C NMR (CDCl₃, ppm) δ 136.1, 116.4, 55.9, 35.9 [3]

Major Mass Spec Fragments

(m/z)
71 (M+), 56, 44, 42, 30 [7]

IR Spectroscopy (cm⁻¹)

Key peaks include C-H stretch

(alkene and alkane), N-H

bend, C=C stretch, and C-N

stretch.

[6][7]

Synthesis and Experimental Protocols
Synthesis of N-Allylmethylamine
A common and effective method for the synthesis of N-Allylmethylamine is through the direct

alkylation of methylamine with an allyl halide, such as allyl chloride.[1]

Experimental Protocol: Synthesis of N-Allylmethylamine[3]

Materials:
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40% aqueous solution of methylamine

Allyl chloride

Hydrochloric acid (HCl)

Potassium hydroxide (KOH)

Ether

Magnesium sulfate (MgSO₄)

Procedure:

In a fume hood, to a stirred 40% aqueous solution of methylamine at room temperature,

add allyl chloride dropwise. A molar ratio of approximately 4:1 methylamine to allyl chloride

is recommended.

Continue stirring the reaction mixture at room temperature for 3-4 hours.

Carefully acidify the solution with hydrochloric acid.

Extract the mixture with ether to remove any unreacted allyl chloride.

Concentrate the aqueous amine hydrochloride solution under reduced pressure.

Transfer the concentrated solution to a distillation apparatus.

Slowly add a highly concentrated solution of potassium hydroxide to the heated reaction

mixture.

Collect the fraction boiling between 40-70 °C.

Dry the collected fraction over anhydrous magnesium sulfate.

Decant the amine layer and redistill to obtain pure N-Allylmethylamine (boiling point: 64-

66 °C).
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Caption: Synthesis Workflow for N-Allylmethylamine.

Reactivity and Applications
The dual functionality of N-Allylmethylamine makes it a versatile reagent in organic chemistry.

The secondary amine can act as a nucleophile, while the allyl group can participate in various

addition and polymerization reactions.[1]

Polymer Science
N-Allylmethylamine is utilized as a functional monomer in the synthesis of specialty polymers.

[1][3] For instance, it can be copolymerized with monomers like methyl methacrylate and butyl

methacrylate to create terpolymers such as poly(methyl methacrylate-butyl methacrylate-N-
allylmethylamine) (PMBA).[3] These polymers have shown potential in environmental

applications, for example, as films for the development of photo-catalytic cells due to the ability

of the amine groups to coordinate with metal ions like Cd(II) and Zn(II).[1][3]

Experimental Protocol: General Procedure for Free Radical Copolymerization

Materials:

Methyl methacrylate (MMA)

Butyl acrylate (BA)

N-Allylmethylamine
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Benzoyl peroxide (initiator)

N,N-dimethylaniline (activator)

Methanol

Acetone

Procedure:

Purify the monomers (MMA, BA, and N-Allylmethylamine) by removing inhibitors, for

example, by extraction with a 10% sodium hydroxide solution.

In a reaction vessel, combine the desired ratio of MMA, BA, and N-Allylmethylamine.

Add a catalytic amount of N,N-dimethylaniline and the initiator, benzoyl peroxide.

Heat the mixture in a boiling water bath to initiate polymerization.

Monitor the progress of the polymerization.

After the desired time, cool the reaction vessel and dissolve the resulting polymer in

acetone.

Precipitate the polymer by pouring the acetone solution into a large volume of vigorously

stirred methanol.

Collect the precipitated polymer by vacuum filtration and dry to a constant weight.

Reaction Setup Polymerization Workup & Isolation Product

Combine Monomers
(MMA, BA, N-Allylmethylamine) Add Initiator & Activator Heat in Boiling

Water Bath Polymer Formation Dissolve in Acetone Precipitate in Methanol Vacuum Filtration Dry Polymer Copolymer

Click to download full resolution via product page

Caption: General Workflow for Copolymer Synthesis.
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Pharmaceutical and Chemical Intermediate
N-Allylmethylamine serves as a precursor in the synthesis of various organic compounds,

including those with potential biological activity.[1] It is a key component in the production of N-

allyl-α,α-dichloro-N-methylacetamide.[3] Furthermore, the allylamine structural motif is present

in a class of antifungal agents, such as naftifine and terbinafine, which act by inhibiting

squalene epoxidase.[8][9] While N-Allylmethylamine itself is not these drugs, its chemical

structure is relevant to the synthesis of analogues for drug discovery research.

General Reactivity:

Alkylation: As a secondary amine, it can undergo further alkylation to form tertiary amines.[1]

Condensation: It can react with carbonyl compounds to form imines or enamines.[1]

Hydrogenation: The double bond of the allyl group can be reduced to a propyl group.[1]

Safety and Handling
N-Allylmethylamine is a hazardous substance and must be handled with appropriate safety

precautions.[4][7]

Hazards: Highly flammable liquid and vapor.[5][7] Toxic by inhalation, in contact with skin,

and if swallowed.[4][10] Causes severe skin burns and eye damage.[7][10]

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[7] Wear

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

[4][5] Keep away from heat, sparks, and open flames.[7]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3][7]

Recommended storage temperature is 2-8°C.[3][5]

Conclusion
N-Allylmethylamine (CAS 627-37-2) is a valuable and versatile chemical intermediate with

established applications in polymer chemistry and potential for use in the synthesis of novel

compounds for drug discovery. Its synthesis is straightforward, and its reactivity allows for a

broad range of chemical modifications. Researchers and developers should be aware of its
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hazardous nature and handle it with appropriate care. This guide provides a solid foundation of

its properties and protocols to facilitate its use in further scientific exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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